2-ethyl-5-methoxybenzoic acid
Overview
Description
2-Ethyl-5-methoxybenzoic acid, or EMBA, is a naturally occurring organic compound with a variety of potential applications in the scientific research field. It is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis. Due to its unique properties, EMBA has been studied extensively in recent years in order to explore its potential applications in various scientific research fields.
Scientific Research Applications
EMBA has been used in a variety of scientific research applications, including drug delivery, enzyme inhibition, and chemical synthesis. In drug delivery, EMBA has been used to increase the solubility of poorly soluble drugs, which allows them to be more easily absorbed by the body. In enzyme inhibition, EMBA has been used to inhibit the activity of enzymes, which can be useful for studying the biochemical pathways of various metabolic processes. In chemical synthesis, EMBA has been used as a reagent in organic synthesis, allowing for the synthesis of various organic compounds.
Mechanism of Action
The exact mechanism of action of EMBA is not yet fully understood. However, it is believed that EMBA interacts with enzymes in the body, inhibiting their activity and thus reducing the activity of various biochemical pathways. It is also believed that EMBA increases the solubility of poorly soluble drugs, allowing them to be more easily absorbed by the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of EMBA are not yet fully understood. However, it is believed that EMBA can inhibit the activity of enzymes, which can be useful for studying the biochemical pathways of various metabolic processes. It is also believed that EMBA can increase the solubility of poorly soluble drugs, allowing them to be more easily absorbed by the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EMBA in lab experiments is that it is relatively easy to synthesize and can be used in a variety of scientific research applications. Additionally, EMBA is relatively non-toxic and has a low potential for causing adverse effects in humans. However, EMBA is not very stable and can degrade over time, which can limit its usefulness in some lab experiments.
Future Directions
Future research on EMBA could focus on further exploring its potential applications in drug delivery, enzyme inhibition, and chemical synthesis. Additionally, further research could be conducted to better understand the biochemical and physiological effects of EMBA. Additionally, research could be conducted to develop more stable forms of EMBA, which would make it more useful in lab experiments. Finally, research could be conducted to explore the potential of using EMBA to treat various diseases.
Synthesis Methods
EMBA can be synthesized through a variety of methods, including acid-catalyzed esterification, acetoacetic ester synthesis, and acylation of aromatic compounds. In acid-catalyzed esterification, EMBA can be synthesized from benzoic acid and 2-ethanol in the presence of a strong acid, such as sulfuric acid or hydrochloric acid. In acetoacetic ester synthesis, EMBA can be synthesized from ethyl acetoacetate and benzoic acid in the presence of an acid catalyst, such as p-toluenesulfonic acid. In acylation of aromatic compounds, EMBA can be synthesized from 2-ethanol and 5-methoxybenzoic acid in the presence of an acid catalyst, such as p-toluenesulfonic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethyl-5-methoxybenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-ethylphenol", "methanol", "sodium hydroxide", "carbon dioxide", "sulfuric acid", "potassium permanganate", "sodium bisulfite", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "benzoic acid" ], "Reaction": [ "2-ethylphenol is reacted with methanol and sodium hydroxide to form 2-ethyl-4-methoxyphenol", "2-ethyl-4-methoxyphenol is oxidized with potassium permanganate to form 2-ethyl-5-methoxyquinone", "2-ethyl-5-methoxyquinone is treated with sulfuric acid and carbon dioxide to form 2-ethyl-5-methoxybenzoic acid", "2-ethyl-5-methoxybenzoic acid is purified by treatment with sodium bisulfite, followed by neutralization with sodium hydroxide and acidification with hydrochloric acid", "The resulting solid is filtered and washed with water, then recrystallized from a mixture of ethanol and water to obtain pure 2-ethyl-5-methoxybenzoic acid" ] } | |
CAS RN |
103262-60-8 |
Product Name |
2-ethyl-5-methoxybenzoic acid |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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